Cas no 584-99-6 (2-bromobut-2-enedioic acid)

• Product Name: 2-bromobut-2-enedioic acid
• CAS No: 584-99-6
• MF: C₄H₃BrO₄
• MW: 194.968220949173
• CID: 378664
• PubChem ID: 641231
• Update Time: 2025-05-25

2-bromobut-2-enedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid,2-bromo-, (2E)-
• (E)-2-bromobut-2-enedioic acid
• (E)-2-bromo-2-butenedioic acid
• 2-Brom-maleinsaeure
• AC1NSC08
• Brommaleinsaeure
• Brom-maleinsaeure
• bromomaleic acid
• NSC227869
• trans-2-bromobutenedioic acid
• 2-bromobut-2-enedioic acid
• SOWPGKJPEXNMCS-OWOJBTEDSA-N
• 584-99-6
• Brommaleinsaure
• SCHEMBL4249953
• NSC 227869
• DTXSID70878713
• (2E)-2-Bromo-2-butenedioic acid
• 2-bromomaleic acid
• NSC-227869
• AKOS024333058
• (2E)-2-bromobut-2-enedioic acid

• Inchi： 1S/C4H3BrO4/c5-2(4(8)9)1-3(6)7/h1H,(H,6,7)(H,8,9)/b2-1+
• InChI Key： SOWPGKJPEXNMCS-OWOJBTEDSA-N
• SMILES： Br/C(/C(=O)O)=C/C(=O)O

Computed Properties

• Exact Mass: 193.92139
• Monoisotopic Mass: 193.92147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.9453 (rough estimate)
• Melting Point: 141°C
• Refractive Index: 1.4620 (estimate)
• PSA: 74.6
• LogP: 0.43440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 2-bromobut-2-enedioic acid

Introduction to 2-Bromobut-2-enedioic Acid (CAS No. 584-99-6)

2-Bromobut-2-enedioic acid, also known by its CAS registry number 584-99-6, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound belongs to the family of α,β-unsaturated carboxylic acids, which are widely recognized for their reactivity and ability to participate in a range of chemical transformations.

The molecular structure of 2-bromobut-2-enedioic acid consists of a four-carbon chain with a double bond between carbons 1 and 2, bromine substitution at carbon 2, and two carboxylic acid groups at the terminal positions. This unique structure endows the compound with both electron-deficient and electrophilic characteristics, making it an excellent substrate for various electrophilic additions and Michael acceptor reactions.

Recent advancements in synthetic chemistry have highlighted the potential of 2-bromobut-2-enedioic acid as a key intermediate in the synthesis of complex molecules. For instance, researchers have employed this compound in the construction of bioactive compounds, such as antibiotics and anticancer agents, leveraging its ability to undergo enantioselective additions and cyclizations.

In the field of agrochemistry, 2-bromobut-2-enedioic acid has been explored as a precursor for herbicides and fungicides. Its reactivity allows for the formation of stable derivatives that exhibit potent biological activity against various plant pathogens and weeds.

Moreover, the compound has found applications in polymer science, where it serves as a building block for functional polymers with tailored properties such as UV resistance and thermal stability. The incorporation of 2-bromobut-2-enedioic acid into polymer backbones has been shown to enhance the mechanical properties of materials used in advanced composites.

From an environmental perspective, studies have been conducted to assess the biodegradability and ecological impact of 2-bromobut-2-enedioic acid. These investigations are crucial for ensuring that its use in industrial applications does not pose significant risks to ecosystems or human health.

In summary, 2-bromobut-2-enedioic acid (CAS No. 584-99-6) is a multifaceted compound with a wide array of applications across diverse industries. Its chemical properties make it an invaluable tool for researchers and industry professionals alike, driving continuous innovation and discovery in synthetic chemistry.